(6-Methyl-pyridin-3-yl)-acetic acid hydrazide

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 2-(6-methylpyridin-3-yl)acetohydrazide
• InChI: InChI=1S/C8H11N3O/c1-6-2-3-7(5-10-6)4-8(12)11-9/h2-3,5H,4,9H2,1H3,(H,11,12)
• InChI Key: KYQAZKIHCOFCSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)CC(=O)NN

Description

(6-Methyl-pyridin-3-yl)-acetic acid hydrazide is a useful research compound. Its molecular formula is C8H11N3O and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As described for example 112a, (6-methyl-pyridin-3-yl)-acetic acid ethyl ester in butanol was reacted with hydrazine hydrate (2 equivalents) and the resulting mixture was then heated under reflux for 20 h. Evaporation of all volatiles and crystallization from n-butanol and toluene afforded the title compound as a white solid (yield: 72%). 1H-NMR (300 MHz, DMSO): δ=2.42 (s, 3H), 3.32 (s, 2H), 4.21 (s, 2H), 7.17 (d, J=8 Hz, 1H), 7.53 (dd, J=2 Hz, J=8 Hz, 1H), 8.30 (d, J=2 Hz, 1H), 9.23 (s, 1H).